2-(Tert-butoxy)-4-fluorophenol
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Description
2-(Tert-butoxy)-4-fluorophenol is a phenolic derivative characterized by a tert-butoxy group (-O-C(CH₃)₃) at the ortho position and a fluorine atom at the para position relative to the hydroxyl group. This compound combines steric bulk from the tert-butoxy substituent with electronic modulation via the fluorine atom, making it structurally unique.
Properties
Molecular Formula |
C10H13FO2 |
|---|---|
Molecular Weight |
184.21 g/mol |
IUPAC Name |
4-fluoro-2-[(2-methylpropan-2-yl)oxy]phenol |
InChI |
InChI=1S/C10H13FO2/c1-10(2,3)13-9-6-7(11)4-5-8(9)12/h4-6,12H,1-3H3 |
InChI Key |
WIUOBWLICBVLIZ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC1=C(C=CC(=C1)F)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(Tert-butoxy)-4-fluorophenol typically involves the introduction of the tert-butoxy group and the fluorine atom onto a phenol ring. One common method is the reaction of 4-fluorophenol with tert-butyl alcohol in the presence of an acid catalyst. The reaction is carried out under reflux conditions to ensure complete conversion.
Industrial Production Methods
In an industrial setting, the production of 2-(Tert-butoxy)-4-fluorophenol can be achieved using continuous flow microreactor systems. This method offers advantages such as improved efficiency, versatility, and sustainability compared to traditional batch processes .
Chemical Reactions Analysis
Types of Reactions
2-(Tert-butoxy)-4-fluorophenol undergoes various chemical reactions, including:
Oxidation: The phenol group can be oxidized to form quinones.
Reduction: The fluorine atom can be reduced under specific conditions.
Substitution: The tert-butoxy group can be substituted with other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride can be used.
Substitution: Reagents like sodium hydride and alkyl halides are commonly employed.
Major Products Formed
Oxidation: Quinones and related compounds.
Reduction: Fluorinated hydrocarbons.
Substitution: Various substituted phenols depending on the reagents used.
Scientific Research Applications
2-(Tert-butoxy)-4-fluorophenol has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis.
Biology: Investigated for its potential biological activity.
Medicine: Explored for its therapeutic potential in drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-(Tert-butoxy)-4-fluorophenol involves its interaction with specific molecular targets. The tert-butoxy group can influence the compound’s reactivity and binding affinity, while the fluorine atom can enhance its stability and bioavailability. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects .
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues and Substituent Effects
Key structural analogs include:
- 4-Fluorophenol: Lacks the tert-butoxy group, resulting in stronger hydrogen-bond donor capacity due to the unsubstituted hydroxyl group. The fluorine atom enhances acidity (pKa ~8.3) compared to phenol (pKa ~9.9) .
- 4-Tert-Butyl-2-Nitro Phenol: Features a nitro group (strong electron-withdrawing) at position 2 and tert-butyl (electron-donating) at position 4. The nitro group significantly increases acidity (pKa ~7.1) compared to 2-(tert-butoxy)-4-fluorophenol, which likely has higher pKa due to the electron-donating tert-butoxy group .
- 2-[(Ethylamino)Methyl]-4-fluorophenol: Substitutes tert-butoxy with an ethylamino methyl group, introducing basicity and altering solubility. Predicted boiling point (254°C) and density (1.126 g/cm³) suggest higher polarity than the tert-butoxy analog .
- 4-Tert-butyl-2-(trifluoromethyl)phenol: Replaces fluorine with a stronger electron-withdrawing trifluoromethyl group (-CF₃), enhancing acidity and steric hindrance compared to the target compound .
Physicochemical Properties
- Lipophilicity: The tert-butoxy group in 2-(tert-butoxy)-4-fluorophenol increases lipophilicity compared to 4-fluorophenol, improving compatibility with lipid-based delivery systems, as seen in encapsulated tert-butoxy derivatives with >90% encapsulation efficiency .
- Boiling Point and Density: While direct data are unavailable, analogs suggest that bulky substituents like tert-butoxy elevate boiling points and reduce densities. For example, 2-[(ethylamino)methyl]-4-fluorophenol has a predicted boiling point of 254°C, whereas trifluoromethyl-substituted phenols exhibit higher volatility .
Data Tables
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